Cas no 2034228-28-7 (N-1-(1-benzothiophen-3-yl)propan-2-yl-3-(4-methanesulfonylphenyl)propanamide)

• Product Name: N-1-(1-benzothiophen-3-yl)propan-2-yl-3-(4-methanesulfonylphenyl)propanamide
• CAS No: 2034228-28-7
• MF: C₂₁H₂₃NO₃S₂
• MW: 401.542223215103
• CID: 6350281
• PubChem ID: 119106160
• Update Time: 2025-10-31

N-1-(1-benzothiophen-3-yl)propan-2-yl-3-(4-methanesulfonylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-1-(1-benzothiophen-3-yl)propan-2-yl-3-(4-methanesulfonylphenyl)propanamide
• F6571-5840
• N-[1-(1-benzothiophen-3-yl)propan-2-yl]-3-(4-methylsulfonylphenyl)propanamide
• AKOS026705398
• 2034228-28-7
• N-[1-(1-benzothiophen-3-yl)propan-2-yl]-3-(4-methanesulfonylphenyl)propanamide
• N-(1-(benzo[b]thiophen-3-yl)propan-2-yl)-3-(4-(methylsulfonyl)phenyl)propanamide

• Inchi： 1S/C21H23NO3S2/c1-15(13-17-14-26-20-6-4-3-5-19(17)20)22-21(23)12-9-16-7-10-18(11-8-16)27(2,24)25/h3-8,10-11,14-15H,9,12-13H2,1-2H3,(H,22,23)
• InChI Key： DSWCUWHBHADYFI-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC1=2)CC(C)NC(CCC1C=CC(=CC=1)S(C)(=O)=O)=O

Computed Properties

• Exact Mass: 401.11193594g/mol
• Monoisotopic Mass: 401.11193594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 99.9Ų

Additional information on N-1-(1-benzothiophen-3-yl)propan-2-yl-3-(4-methanesulfonylphenyl)propanamide

Professional Introduction to N-1-(1-benzothiophen-3-yl)propan-2-yl-3-(4-methanesulfonylphenyl)propanamide (CAS No. 2034228-28-7)

N-1-(1-benzothiophen-3-yl)propan-2-yl-3-(4-methanesulfonylphenyl)propanamide, identified by its CAS number 2034228-28-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of multiple functional groups, including benzothiophene and methanesulfonylphenyl moieties, which contribute to its unique chemical properties and potential biological activities.

The benzothiophene scaffold is a prominent feature in many pharmacologically active agents due to its ability to interact with biological targets in a manner that enhances binding affinity and selectivity. In particular, the 1-benzothiophen-3-yl moiety in this compound suggests a structural framework that may facilitate interactions with proteins and enzymes involved in critical cellular pathways. This aspect has made it a subject of interest for researchers exploring novel therapeutic strategies.

The presence of the propan-2-yl group further modulates the electronic and steric properties of the molecule, potentially influencing its solubility, metabolic stability, and overall pharmacokinetic profile. These characteristics are essential considerations in drug design, as they can significantly impact the compound's efficacy and safety. The combination of these structural elements makes N-1-(1-benzothiophen-3-yl)propan-2-yl-3-(4-methanesulfonylphenyl)propanamide a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. These tools have been instrumental in identifying potential binding interactions between N-1-(1-benzothiophen-3-yl)propan-2-yl-3-(4-methanesulfonylphenyl)propanamide and target proteins, providing insights into its mechanism of action. For instance, studies suggest that the methanesulfonylphenyl group may interact with specific amino acid residues in enzymes or receptors, modulating their activity.

In addition to its structural features, the compound's chemical properties have been thoroughly examined to assess its stability under various conditions. The methanesulfonyl group, in particular, contributes to the molecule's hydrophobicity and lipophilicity, which are critical factors in determining its absorption, distribution, metabolism, and excretion (ADME) properties. These studies have provided valuable data for optimizing formulations and delivery systems.

The synthesis of N-1-(1-benzothiophen-3-yl)propan-2-yl-3-(4-methanesulfonylphenyl)propanamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity, minimizing impurities that could affect biological activity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex benzothiophene core.

Current research is focused on evaluating the pharmacological potential of this compound through both in vitro and in vivo studies. Preliminary findings indicate that N-1-(1-benzothiophen-3-y)propan-2-yl-3-(4-methanesulfonylpheny)propanamide exhibits promising activity against certain disease-related targets. For example, it has shown inhibitory effects on enzymes implicated in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

The compound's ability to modulate biological pathways is further supported by its interaction with specific protein targets. High-throughput screening (HTS) campaigns have identified hits that exhibit similar activity profiles, reinforcing the hypothesis that this class of molecules may offer therapeutic benefits. These findings have prompted further investigation into structure/activity relationships (SAR), aiming to optimize potency and selectivity.

The role of computational tools in drug discovery cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have been used to elucidate the binding modes of N-1-(1-benzothiophen)propan-2-yl-3-(4-methanesulfonylpheny)propanamide with its target proteins. These studies provide critical insights into how the compound interacts with biological systems at an atomic level, guiding medicinal chemists in designing derivatives with improved properties.

In conclusion, N-1-(1-benzothiophen)propan-2-yl-3-(4-methanesulfonylpheny)propanamide, with its CAS number 2034228-28-⁷, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in ongoing drug development efforts. As research continues to uncover new therapeutic applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.